Cas no 1090432-54-4 (5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide)

• Product Name: 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide
• CAS No: 1090432-54-4
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 5058263
• Update Time: 2025-05-24

5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide
• 5-chloro-N-prop-2-ynyl-1H-indole-2-carboxamide

• Inchi： 1S/C12H9ClN2O/c1-2-5-14-12(16)11-7-8-6-9(13)3-4-10(8)15-11/h1,3-4,6-7,15H,5H2,(H,14,16)
• InChI Key： GNTWCLRMCYHJBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(NCC#C)=O)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 2.4
• Topological Polar Surface Area: 44.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide

Recent Advances in the Study of 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide (CAS: 1090432-54-4)

The compound 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide (CAS: 1090432-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole-derived small molecule has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the most notable findings in recent literature is the role of 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide as a potent inhibitor of specific kinase targets. Researchers have demonstrated its ability to selectively bind to and inhibit kinases involved in inflammatory and oncogenic signaling pathways. This selectivity is attributed to the unique structural features of the compound, including the chloro-substituted indole core and the propynyl carboxamide side chain, which facilitate optimal interactions with the target proteins.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential in neurodegenerative diseases. Preliminary in vitro and in vivo experiments have indicated that 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide may modulate neuroinflammatory responses and protect neuronal cells from oxidative stress. These findings suggest its potential as a lead compound for the development of novel neuroprotective agents.

The synthesis and structural optimization of 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, allowing for comprehensive structure-activity relationship (SAR) studies. These studies have identified key modifications that enhance its biological activity and pharmacokinetic properties, paving the way for further drug development efforts.

Despite these promising findings, challenges remain in the clinical translation of 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique pharmacological profile and therapeutic potential make it a valuable candidate for continued investigation.

In conclusion, recent research on 5-Chloro-N-(prop-2-yn-1-yl)-1H-indole-2-carboxamide (CAS: 1090432-54-4) has highlighted its multifaceted biological activities and therapeutic potential. Ongoing studies are expected to further elucidate its mechanism of action and optimize its properties for clinical applications. This compound represents a promising avenue for the development of novel therapeutics in oncology, neurology, and other disease areas.